molecular formula C18H17NO8 B3557975 2-(4-nitrophenyl)-2-oxoethyl 3,4,5-trimethoxybenzoate

2-(4-nitrophenyl)-2-oxoethyl 3,4,5-trimethoxybenzoate

Cat. No. B3557975
M. Wt: 375.3 g/mol
InChI Key: GBARESMQFRPCEK-UHFFFAOYSA-N
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Description

The compound “2-(4-nitrophenyl)-2-oxoethyl 3,4,5-trimethoxybenzoate” is an ester, formed by the reaction of an alcohol and a carboxylic acid. The presence of a nitro group (NO2) and a benzoate ester indicates that this compound might have interesting chemical properties .


Molecular Structure Analysis

The molecular structure of this compound would likely show conjugation between the aromatic ring and the nitro group, which could have implications for its reactivity and spectral properties .


Chemical Reactions Analysis

The nitro group is electron-withdrawing, which means it could make the compound more susceptible to nucleophilic attack. The ester group could undergo hydrolysis under acidic or basic conditions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors like its molecular structure and the presence of functional groups. For example, the nitro group could contribute to its reactivity, and the ester group could influence its solubility .

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s being used as a drug, the nitro group could potentially be reduced in the body to form a compound with biological activity .

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its reactivity, studying its mechanism of action in biological systems, or exploring its potential uses in fields like medicine or materials science .

properties

IUPAC Name

[2-(4-nitrophenyl)-2-oxoethyl] 3,4,5-trimethoxybenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17NO8/c1-24-15-8-12(9-16(25-2)17(15)26-3)18(21)27-10-14(20)11-4-6-13(7-5-11)19(22)23/h4-9H,10H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GBARESMQFRPCEK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)OCC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17NO8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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